Cas no 2940944-63-6 (tert-butyl N-(4-fluoro-2-tetrahydropyran-2-yl-pyrazol-3-yl)carbamate)

• Product Name: tert-butyl N-(4-fluoro-2-tetrahydropyran-2-yl-pyrazol-3-yl)carbamate
• CAS No: 2940944-63-6
• MF: C₁₃H₂₀FN₃O₃
• MW: 285.314606666565
• CID: 6800710
• PubChem ID: 169550265
• Update Time: 2025-06-08

tert-butyl N-(4-fluoro-2-tetrahydropyran-2-yl-pyrazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2940944-63-6
• tert-butyl N-(4-fluoro-2-tetrahydropyran-2-yl-pyrazol-3-yl)carbamate
• G18742

• Inchi： 1S/C13H20FN3O3/c1-13(2,3)20-12(18)16-11-9(14)8-15-17(11)10-6-4-5-7-19-10/h8,10H,4-7H2,1-3H3,(H,16,18)
• InChI Key： YYAZEHMZSYPKAM-UHFFFAOYSA-N
• SMILES： FC1C=NN(C=1NC(=O)OC(C)(C)C)C1CCCCO1

Computed Properties

• Exact Mass: 285.14886967g/mol
• Monoisotopic Mass: 285.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.4Ų

Additional information on tert-butyl N-(4-fluoro-2-tetrahydropyran-2-yl-pyrazol-3-yl)carbamate

Introduction to Tert-butyl N-(4-fluoro-2-tetrahydropyran-2-yl-pyrazol-3-yl)carbamate (CAS No. 2940944-63-6) and Its Emerging Applications in Chemical Biology

The compound Tert-butyl N-(4-fluoro-2-tetrahydropyran-2-yl-pyrazol-3-yl)carbamate, identified by the CAS number 2940944-63-6, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic carbamate derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a tetrahydropyran moiety and a fluoro-substituted pyrazole core enhances its potential as a versatile scaffold for drug discovery, particularly in modulating enzyme inhibition and receptor interactions.

Recent studies have highlighted the importance of fluorinated pyrazole derivatives in medicinal chemistry, owing to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The fluoro group at the 4-position of the pyrazole ring in this compound not only contributes to its lipophilicity but also modulates electronic properties, making it an attractive candidate for further derivatization. The tetrahydropyran ring, on the other hand, provides a rigid yet flexible scaffold that can be fine-tuned to optimize interactions with biological targets.

In the context of contemporary drug development, this compound has been explored for its potential in targeting various therapeutic pathways. For instance, preliminary investigations suggest that it may exhibit inhibitory effects on enzymes involved in inflammation and cancer progression. The pyrazole moiety is well-documented for its role in binding to heme-containing proteins and kinase domains, which are critical in numerous disease mechanisms. By incorporating a fluoro-substituent, researchers aim to enhance selectivity and reduce off-target effects, aligning with current trends toward precision medicine.

The tert-butyl carbamate functional group at the nitrogen position serves multiple purposes. It not only enhances solubility in organic solvents but also provides a site for further chemical modification, allowing for the development of libraries of analogs with tailored properties. This versatility makes the compound particularly valuable for high-throughput screening and structure-activity relationship (SAR) studies.

Advances in synthetic methodologies have enabled more efficient preparation of this compound, reducing costs and improving scalability. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole core, while fluorination strategies have been refined to introduce the fluoro group with high precision. These methodological improvements are crucial for translating laboratory findings into viable candidates for clinical trials.

One of the most compelling aspects of this compound is its potential application in developing next-generation therapeutics. For example, researchers are investigating its interaction with protein kinases, which are overexpressed in many cancers. The combination of a tetrahydropyran scaffold and a fluoro-pyrazole moiety may confer unique binding characteristics that could lead to breakthroughs in targeted therapy. Additionally, its stability under various conditions makes it suitable for formulation into oral or injectable drugs, expanding its therapeutic window.

The integration of computational chemistry has further accelerated the study of this compound. Molecular modeling techniques have been used to predict binding affinities and identify optimal conformations for drug-receptor interactions. These simulations provide insights that guide experimental design, reducing trial-and-error approaches and accelerating the discovery process.

In conclusion, Tert-butyl N-(4-fluoro-2-tetrahydropyran-2-yl-pyrazol-3-yl)carbamate (CAS No. 2940944-63-6) stands out as a promising candidate in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational methods, position it as a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing complex diseases through innovative molecular design.